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Cat. No.: B15553140

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the utilization of liposomes

containing dioctadecyl-amidoglycyl-spermine (DOGS) for the delivery of small interfering RNA

(siRNA). These guidelines are intended for researchers, scientists, and professionals in the

field of drug development.

Introduction
RNA interference (RNAi) is a powerful biological process for sequence-specific gene silencing,

with significant therapeutic potential. The delivery of siRNA, the effector molecule in RNAi, to its

target cells remains a critical challenge. Cationic liposomes have emerged as a promising non-

viral vector for siRNA delivery. DOGS is a multivalent cationic lipid that can be formulated into

liposomes to efficiently complex with negatively charged siRNA, facilitate cellular uptake, and

promote endosomal escape for effective gene silencing.[1] These application notes provide a

framework for the formulation, characterization, and application of DOGS-containing liposomes

for siRNA-mediated gene silencing.
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Data Presentation
The following tables summarize quantitative data on the formulation and efficacy of spermine-

based liposomal siRNA delivery systems.

Table 1: Formulation and Physicochemical Properties of siRNA Lipoplexes

Cationic
Lipid/Helper
Lipid (Molar
Ratio)

N/P Ratio
Particle Size
(nm)

Zeta Potential
(mV)

Reference

LinOS/Cholester

ol (1:2)
3.0 160 - 220 +29 to +38 [2][3]

DOS/Cholesterol

(1:2)
3.0 Not Specified Not Specified [2]

DOTAP/Choleste

rol/DOPE

(1:0.75:0.5)

10 Not Specified Not Specified [1]

DDAB/Cholester

ol (1:1)
4:1 ~190 +40 to +50 [3][4]

N/P ratio refers to the molar ratio of the nitrogen atoms in the cationic lipid to the phosphate

groups in the siRNA. LinOS and DOS are derivatives of spermine, similar in structure to DOGS.

Table 2: In Vitro Gene Silencing Efficiency and Cytotoxicity
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Cell Line
Cationic
Lipid
Formulation

siRNA
Target

Silencing
Efficiency
(%
knockdown
)

Cell
Viability (%)

Reference

HeLa
LinOS/Choles

terol (1:2)
EGFP ~80% 89% [2]

HeLa
DOS/Cholest

erol (1:2)
EGFP

Less than

LinOS/Chol
Not Specified [2]

A549
DOTAP/DOP

E (1:1)

Splicing

Factor
~80% Not Specified [1]

A549

DOTAP/Chol

esterol/DOPE

(1:0.75:0.5)

Splicing

Factor

Lower than

DOTAP/DOP

E

~30% (at N/P

10)
[1]

Experimental Protocols
Protocol 1: Preparation of DOGS-Containing Liposomes
This protocol describes the preparation of DOGS-containing liposomes using the thin-film

hydration method.

Materials:

Dioctadecyl-amidoglycyl-spermine (DOGS)

Helper lipid (e.g., Cholesterol, DOPE)

Chloroform

RNase-free water or buffer (e.g., PBS)

Rotary evaporator

Bath sonicator or extruder
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Procedure:

Lipid Film Formation:

1. Dissolve DOGS and the helper lipid (e.g., cholesterol) in chloroform in a round-bottom

flask at the desired molar ratio (e.g., 1:1 or 1:2).

2. Attach the flask to a rotary evaporator and evaporate the chloroform under reduced

pressure at a temperature above the lipid transition temperature to form a thin, uniform

lipid film on the flask's inner surface.

3. Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

Hydration:

1. Hydrate the lipid film with RNase-free water or buffer by gentle rotation. The volume of the

aqueous solution will determine the final lipid concentration.

2. Incubate the mixture at a temperature above the lipid transition temperature for 1-2 hours

to allow for complete hydration and formation of multilamellar vesicles (MLVs).

Vesicle Size Reduction:

1. To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension in a bath

sonicator for 5-10 minutes.[3]

2. Alternatively, for a more uniform size distribution, extrude the MLV suspension through

polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder.

Protocol 2: Formulation of DOGS-siRNA Lipoplexes
This protocol details the complexation of siRNA with pre-formed DOGS-containing liposomes.

Materials:

DOGS-containing liposome suspension (from Protocol 1)

siRNA stock solution (in RNase-free buffer)
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RNase-free water or Opti-MEM®

Procedure:

Dilution:

1. Dilute the required amount of siRNA stock solution in RNase-free water or Opti-MEM®.

2. In a separate tube, dilute the DOGS-containing liposome suspension to the desired

concentration in the same buffer.

Complexation:

1. Add the diluted siRNA solution to the diluted liposome suspension dropwise while gently

vortexing. The order of addition may influence lipoplex characteristics.

2. Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of

stable lipoplexes.[3] The charge ratio of cationic lipid to siRNA (N/P ratio) should be

optimized for efficient complexation and delivery.[3]

Characterization (Optional but Recommended):

1. Determine the particle size and zeta potential of the lipoplexes using dynamic light

scattering (DLS).

2. Assess siRNA complexation efficiency using a gel retardation assay.

Protocol 3: In Vitro Transfection of Adherent Cells
This protocol provides a general procedure for transfecting adherent cells with DOGS-siRNA

lipoplexes.

Materials:

Adherent cells (e.g., HeLa, A549)

Complete cell culture medium

Serum-free medium (e.g., Opti-MEM®)
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DOGS-siRNA lipoplexes (from Protocol 2)

24-well plates

Procedure:

Cell Seeding:

1. The day before transfection, seed cells in a 24-well plate at a density that will result in 70-

90% confluency at the time of transfection.

Transfection:

1. On the day of transfection, remove the cell culture medium from the wells.

2. Wash the cells once with serum-free medium.

3. Prepare the transfection mixture by diluting the DOGS-siRNA lipoplexes in serum-free

medium to the desired final siRNA concentration (e.g., 50 nM).

4. Add the transfection mixture to each well.

5. Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

Post-Transfection:

1. After the incubation period, remove the transfection mixture and replace it with fresh,

complete cell culture medium.

2. Incubate the cells for 24-72 hours before assessing gene silencing.

Protocol 4: Assessment of Gene Silencing by RT-qPCR
This protocol outlines the quantification of target mRNA knockdown using reverse transcription-

quantitative polymerase chain reaction (RT-qPCR).

Materials:

Transfected and control cells
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RNA extraction kit

Reverse transcription kit

qPCR master mix

Primers for the target gene and a housekeeping gene

Procedure:

RNA Extraction:

1. Lyse the cells and extract total RNA using a commercial RNA extraction kit according to

the manufacturer's instructions.

2. Quantify the RNA concentration and assess its purity.

Reverse Transcription:

1. Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse

transcription kit.

Quantitative PCR (qPCR):

1. Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for

the target gene and a housekeeping gene (for normalization).

2. Analyze the qPCR data using the ΔΔCt method to determine the relative expression of the

target gene in transfected cells compared to control cells.
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Caption: Experimental workflow for siRNA delivery using DOGS-containing liposomes.
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Caption: Cellular uptake and mechanism of action of DOGS-siRNA lipoplexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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